2-[1-(4-methylbenzenesulfonyl)piperidin-2-yl]-N-[(pyridin-2-yl)methyl]acetamide

• IUPAC Name: 2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H25N3O3S/c1-16-8-10-19(11-9-16)27(25,26)23-13-5-3-7-18(23)14-20(24)22-15-17-6-2-4-12-21-17/h2,4,6,8-12,18H,3,5,7,13-15H2,1H3,(H,22,24)
• InChI Key: PESOQPAPVDYQPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

This compound is a piperidine derivative. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. There have been many reviews concerning specific methods of piperidine synthesis.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidines are crucial building blocks in drug development due to their prevalence in pharmaceuticals. The compound’s piperidine moiety can serve as a scaffold for designing novel drugs. . These derivatives can be modified to enhance pharmacological properties, such as bioavailability, selectivity, and potency.

Synthetic Strategies

. These strategies enable access to structurally diverse piperidine derivatives.

Future Directions

Piperidine derivatives continue to be a focus of research due to their importance in drug design. Future directions may include the development of new synthesis methods, the discovery of new biological activities, and the design of new drugs based on piperidine derivatives.